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Compound of Interest

Compound Name:
methyl 4-ethynyl-2-

methoxybenzoate

CAS No.: 2170259-96-6

Cat. No.: B6213175

Get Quote

Executive Summary
Methyl 4-ethynyl-2-methoxybenzoate is a high-value "lynchpin" scaffold used primarily in the

synthesis of kinase inhibitors and molecular probes. Its structure combines three distinct

functional handles:

Terminal Alkyne (C4): Active site for Sonogashira coupling (C(sp)-C(sp²) bond formation) or

CuAAC "Click" chemistry.

Methyl Ester (C1): A masked carboxylic acid, allowing for subsequent amidation or hydrolysis

to polar "warheads."

Methoxy Group (C2): Provides steric bulk and electron donation, often critical for orienting

the molecule within a protein binding pocket (e.g., inducing atropisomerism or filling

hydrophobic clefts).

This guide provides validated protocols for deploying this scaffold in Sonogashira Cross-

Coupling and CuAAC Click Reactions, emphasizing the suppression of homocoupling (Glaser)
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side reactions and the preservation of the ester moiety.

Chemical Profile & Stability
Property Specification

Chemical Name Methyl 4-ethynyl-2-methoxybenzoate

Formula C₁₁H₁₀O₃

Molecular Weight 190.20 g/mol

Physical State Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, THF, DCM; insoluble in

water.

Stability

Stable at -20°C. Air Sensitive: Terminal alkynes

can undergo oxidative homocoupling (Glaser

coupling) in the presence of copper and oxygen.

Store under Argon/Nitrogen.

Reactivity Alert

The methyl ester is susceptible to hydrolysis

under strong basic conditions (e.g., NaOH,

LiOH). Use amine bases (TEA, DIPEA) or mild

inorganic carbonates (Cs₂CO₃) during coupling.

Core Workflow: Sonogashira Coupling
The most frequent application of this scaffold is coupling with heteroaryl halides (e.g., 3-

iodoimidazo[1,2-b]pyridazine) to construct "rod-like" kinase inhibitors.

Mechanism of Action (The "Why")
The reaction proceeds via a dual catalytic cycle (Pd/Cu).[1]

Oxidative Addition: Pd(0) inserts into the aryl halide bond.[1][2]

Transmetallation (Critical Step): The in situ generated Copper-acetylide (formed from methyl
4-ethynyl-2-methoxybenzoate and CuI/Base) transfers the alkyne to the Palladium center.
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Expert Insight: The 2-methoxy group on the benzoate ring exerts an electronic donating

effect, making the alkyne slightly more nucleophilic than a naked phenylacetylene,

potentially accelerating the transmetallation step but also increasing the risk of

homocoupling if O₂ is present.

Visualization: Catalytic Cycle & Workflow

Reagents:
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Figure 1: Optimized Sonogashira workflow emphasizing the degassing step to prevent Glaser

homocoupling.

Experimental Protocol (Standardized)
Reagents:

Methyl 4-ethynyl-2-methoxybenzoate (1.0 equiv)

Aryl Iodide/Bromide partner (1.0 - 1.1 equiv)

Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.05 equiv)

Co-Catalyst: Copper(I) Iodide [CuI] (0.02 equiv)

Base: Triethylamine (TEA) (3.0 equiv)

Solvent: Anhydrous THF or DMF (0.1 M concentration)

Step-by-Step Procedure:

Preparation: Oven-dry a Schlenk flask or a microwave vial. Cool under a stream of Argon.

Loading: Charge the flask with the Aryl Halide, Pd(PPh₃)₂Cl₂, and CuI. Do not add the alkyne

yet.
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Inerting: Cap the flask and evacuate/backfill with Argon three times.

Solvation: Inject anhydrous, degassed THF and TEA via syringe. Stir for 5 minutes until the

catalyst is partially dissolved (solution often turns yellow/orange).

Alkyne Addition: Dissolve Methyl 4-ethynyl-2-methoxybenzoate in a minimal amount of

degassed THF and add it dropwise to the stirring mixture.

Reasoning: Dropwise addition keeps the concentration of free alkyne low relative to the

catalyst, favoring cross-coupling over homocoupling.

Reaction: Heat to 60°C (oil bath) or 80°C (if using Aryl Bromide). Monitor by TLC

(Hexane:EtOAc).[3] Reaction is typically complete in 4–6 hours.

Workup:

Dilute with EtOAc.

Wash with saturated NH₄Cl (removes copper salts) and Brine.

Dry over Na₂SO₄, filter, and concentrate.

Purification: Flash column chromatography. The ester group makes the product moderately

polar; typical elution gradients start at 5-10% EtOAc/Hexane.

Secondary Workflow: CuAAC "Click" Chemistry
This scaffold is ideal for generating 1,4-disubstituted 1,2,3-triazoles, which serve as

bioisosteres for amide bonds in drug design.

Protocol (Aqueous/Organic Hybrid)
Reagents:

Methyl 4-ethynyl-2-methoxybenzoate (1.0 equiv)

Azide partner (R-N₃) (1.0 equiv)

Catalyst: CuSO₄·5H₂O (0.1 equiv) + Sodium Ascorbate (0.5 equiv)
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Solvent: t-BuOH:H₂O (1:1)

Procedure:

Suspend the alkyne and azide in the t-BuOH:H₂O mixture.

Add a freshly prepared solution of Sodium Ascorbate (dissolved in water).

Add the CuSO₄ solution last.

Stir vigorously at Room Temperature for 12–24 hours. The product often precipitates out of

the aqueous mixture.

Validation: The formation of the triazole ring is confirmed by the disappearance of the alkyne

C≡C stretch (~2100 cm⁻¹) in IR and the appearance of the triazole proton singlet (~8.0 ppm)

in ¹H NMR.

Troubleshooting & Optimization Matrix
Issue Probable Cause Corrective Action

Homocoupling (Dimer) Presence of Oxygen

Degas solvents more

rigorously (sparge with Ar for

20 min). Add alkyne slower.

Low Yield (Hydrolysis)
Base too strong / Water

present

Switch from aqueous bases to

anhydrous TEA or DIPEA.

Ensure solvents are dry.

Black Precipitate (Pd)
Catalyst decomposition ("Pd

Black")

Inefficient ligation. Add excess

PPh₃ (10 mol%) or switch to

Pd(dppf)Cl₂.

Stalled Reaction Oxidative addition failure

If using Aryl Bromide, increase

temp to 80°C. If Aryl Chloride,

specialized ligands (XPhos)

are required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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